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Compound Name: Vinylboronic acid dibutyl ester

Cat. No.: B1346348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Vinylboronic acid dibutyl ester (CAS 6336-45-4) is a versatile reagent in organic synthesis,

notably in vinylation and Suzuki-Miyaura cross-coupling reactions.[1] As with many

organoboron compounds, its efficacy and the reproducibility of experimental results are

intrinsically linked to its stability and proper handling. This technical guide provides an in-depth

overview of the known stability characteristics, recommended storage conditions, and potential

degradation pathways of vinylboronic acid dibutyl ester. While specific kinetic data on the

degradation of this compound is not readily available in published literature, this guide

consolidates information from supplier technical data and general knowledge of boronic ester

chemistry to provide a comprehensive resource for laboratory use. This document outlines key

stability-indicating parameters, protocols for stability assessment, and visual representations of

degradation pathways and experimental workflows.

Core Properties and Storage Recommendations
Vinylboronic acid dibutyl ester is a combustible liquid that requires careful handling and

storage to maintain its chemical integrity.[1] Commercial preparations are typically supplied with

a purity of 94-97% and contain a polymerization inhibitor, such as phenothiazine, to prevent the

vinyl moiety from undergoing spontaneous polymerization.[1]

Table 1: Physical and Chemical Properties of Vinylboronic Acid Dibutyl Ester
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Property Value Source

CAS Number 6336-45-4 [1]

Molecular Formula C₁₀H₂₁BO₂ [1]

Molecular Weight 184.08 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
TCI

Assay 97% [1]

Density 0.835 g/mL at 25 °C [1]

Boiling Point 35-40 °C at 0.1 atm [1]

Flash Point 67.2 °C (153.0 °F) [1]

Refractive Index n20/D 1.4180 [1]

Stabilizer
2-3 wt. % phenothiazine

(typical)
[1]

To ensure the long-term stability and prevent degradation, the following storage conditions are

imperative.

Table 2: Recommended Storage and Handling Conditions
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Condition Recommendation Rationale

Temperature 2-8°C (Refrigerated)

Minimizes thermal degradation

and potential for

polymerization.

Atmosphere
Store under an inert gas (e.g.,

Argon, Nitrogen)

Prevents oxidation and

hydrolysis from atmospheric

moisture.

Light Exposure
Store in an opaque or amber

container

Protects against light-induced

degradation or polymerization.

Moisture
Avoid contact with water and

humid environments

Acyclic boronic esters are

susceptible to hydrolysis.

Handling
Use in a well-ventilated area,

away from ignition sources

The compound is a

combustible liquid and can

cause respiratory irritation.

Key Stability Concerns and Degradation Pathways
The stability of vinylboronic acid dibutyl ester is influenced by several factors, including its

susceptibility to hydrolysis, oxidation, thermal stress, and polymerization. Boronate esters are

generally more stable and easier to handle for long-term storage compared to their

corresponding boronic acids. However, acyclic boronic esters, such as the dibutyl ester, are

known to be hydrolytically unstable.

Hydrolysis
The primary degradation pathway for vinylboronic acid dibutyl ester in the presence of water

is hydrolysis. The boron-oxygen bonds are susceptible to cleavage, leading to the formation of

butanol and vinylboronic acid. The latter can further dehydrate to form a cyclic trimer,

vinylboroxine.
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Caption: Proposed hydrolytic degradation pathway for Vinylboronic Acid Dibutyl Ester.

Oxidation
Organoboranes and boronic esters can undergo oxidation. For vinylboronic acid dibutyl
ester, oxidation can potentially occur at the carbon-boron bond, which could lead to cleavage

and the formation of various oxidation byproducts. The vinyl group itself can also be

susceptible to oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1346348#stability-and-storage-conditions-for-
vinylboronic-acid-dibutyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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